Cas no 679-37-8 (Hypophosphoric acid, tetraethyl ester)

• Product Name: Hypophosphoric acid, tetraethyl ester
• CAS No: 679-37-8
• MF: C₈H₂₀O₆P₂
• MW: 274.188324928284
• CID: 2668557
• PubChem ID: 548629
• Update Time: 2025-04-21

Hypophosphoric acid, tetraethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxo-1,1,2,2-tetraethoxydiphosphine
• 1-[diethoxyphosphoryl(ethoxy)phosphoryl]oxyethane
• tetraethyl hypophosphate
• DTXCID20289436
• Hypophosphoric acid, tetraethyl ester
• Tetraethyl hypodiphosphate
• 1,1,2,2-Tetraethoxydiphosphane 1,2-dioxide #
• SCHEMBL11426008
• DTXSID60338351
• 679-37-8

• Inchi： 1S/C8H20O6P2/c1-5-11-15(9,12-6-2)16(10,13-7-3)14-8-4/h5-8H2,1-4H3
• InChI Key： YRYTVTNVBQEUQN-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 274.07351235Da
• Monoisotopic Mass: 274.07351235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.1720
• Refractive Index: 1.4284